Cas no 99479-68-2 (Hydrazine, [2-chloro-4-(trifluoromethoxy)phenyl]-)

• Product Name: Hydrazine, [2-chloro-4-(trifluoromethoxy)phenyl]-
• CAS No: 99479-68-2
• MF: C₇H₆ClF₃N₂O
• MW: 226.583550930023
• CID: 4383462
• PubChem ID: 13561826
• Update Time: 2025-05-30

Hydrazine, [2-chloro-4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Hydrazine, [2-chloro-4-(trifluoromethoxy)phenyl]-
• SCHEMBL10492295
• UXHNNNNHQHVACG-UHFFFAOYSA-N
• 1-(2-Chloro-4-(trifluoromethoxy)phenyl)hydrazine
• [2-chloro-4-(trifluoromethoxy)phenyl]hydrazine
• 99479-68-2
• SB79572
• DB-420270
• EN300-3531041

• Inchi： 1S/C7H6ClF3N2O/c8-5-3-4(14-7(9,10)11)1-2-6(5)13-12/h1-3,13H,12H2
• InChI Key： UXHNNNNHQHVACG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NN)OC(F)(F)F

Computed Properties

• Exact Mass: 226.0120750Da
• Monoisotopic Mass: 226.0120750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.3Ų

Additional information on Hydrazine, [2-chloro-4-(trifluoromethoxy)phenyl]-

Comprehensive Overview of Hydrazine, [2-chloro-4-(trifluoromethoxy)phenyl]- (CAS No. 99479-68-2)

Hydrazine, [2-chloro-4-(trifluoromethoxy)phenyl]- (CAS No. 99479-68-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of arylhydrazines, which are known for their versatility in synthetic chemistry and material science. The presence of both chloro and trifluoromethoxy substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of organic synthesis, Hydrazine, [2-chloro-4-(trifluoromethoxy)phenyl]- is often utilized as a building block for the preparation of heterocyclic compounds. These heterocycles are pivotal in the development of pharmaceuticals, agrochemicals, and advanced materials. Researchers have explored its use in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition and receptor modulation. The compound's ability to act as a nucleophile or electrophile under varying conditions further broadens its utility.

One of the trending topics in chemical research is the development of sustainable synthesis methods. In this context, Hydrazine, [2-chloro-4-(trifluoromethoxy)phenyl]- has been investigated for its role in green chemistry applications. Its potential to participate in catalytic reactions and atom-efficient transformations aligns with the global push toward environmentally friendly processes. For instance, its use in palladium-catalyzed cross-coupling reactions has been documented, offering a pathway to reduce waste and improve yield.

The compound's structural features also make it a subject of interest in computational chemistry. Molecular modeling studies have been conducted to predict its behavior in various chemical environments, aiding in the design of more efficient synthetic routes. Additionally, its spectroscopic properties (e.g., NMR, IR, and mass spectrometry) have been extensively characterized, providing a robust foundation for analytical applications.

From an industrial perspective, Hydrazine, [2-chloro-4-(trifluoromethoxy)phenyl]- is often discussed in forums related to specialty chemicals and fine chemicals. Companies engaged in the production of custom synthesis services frequently highlight its importance in their portfolios. The compound's high purity and consistent quality are critical for ensuring reproducibility in research and manufacturing settings.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in life sciences and electronics. The trifluoromethoxy group in Hydrazine, [2-chloro-4-(trifluoromethoxy)phenyl]- contributes to its lipophilicity and metabolic stability, traits highly sought after in drug discovery. This has led to increased searches for fluorinated building blocks and trifluoromethoxy derivatives in academic and industrial databases.

Safety and handling of Hydrazine, [2-chloro-4-(trifluoromethoxy)phenyl]- are also frequently queried topics. While the compound is not classified under restricted categories, proper laboratory practices and personal protective equipment (PPE) are recommended when working with it. Material Safety Data Sheets (MSDS) provide detailed guidelines on storage, disposal, and emergency measures, ensuring compliance with regulatory standards.

Looking ahead, the compound's potential in emerging technologies such as organic electronics and nanomaterials is being explored. Its ability to form stable complexes with metals and other organic moieties opens doors to innovations in conductive polymers and sensors. As research continues, Hydrazine, [2-chloro-4-(trifluoromethoxy)phenyl]- is poised to remain a key player in the advancement of chemical sciences.